N-(3,4-dimethoxyphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 573975-42-5
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H20N4O4S/c1-4-22-17(14-6-5-9-26-14)20-21-18(22)27-11-16(23)19-12-7-8-13(24-2)15(10-12)25-3/h5-10H,4,11H2,1-3H3,(H,19,23)
• InChI Key: STNVVRKBWOZDTH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)OC)OC)C3=CC=CO3

Description

N-(3,4-dimethoxyphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic 1,2,4-triazole derivative characterized by a 3,4-dimethoxyphenylacetamide moiety linked via a sulfanyl bridge to a 4-ethyl-5-(furan-2-yl)-1,2,4-triazole scaffold. Its synthesis typically involves cyclization of thiosemicarbazide precursors or nucleophilic substitution reactions with α-chloroacetanilides, as observed in analogous compounds .

Biological Activity

N-(3,4-dimethoxyphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a compound of interest due to its potential biological activities, particularly in the context of pharmacological applications. This article explores its structural properties, biological activities, and relevant research findings.

Structural Information

The compound has the following structural characteristics:

• Molecular Formula : C18H20N4O4S
• SMILES Notation : CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)OC)OC)C3=CC=CO3
• InChIKey : CXFCRDHMCULTFP-UHFFFAOYSA-N

Biological Activity Overview

While specific literature on N-(3,4-dimethoxyphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is limited, related compounds in the triazole class have demonstrated significant biological activities. The following sections summarize key findings regarding the biological effects observed in similar compounds.

Anticancer Activity

Triazole derivatives have shown promise in anticancer research. For instance:

• A study on 1,2,4-triazole derivatives indicated their ability to inhibit cancer cell proliferation by targeting specific molecular pathways such as macrophage migration inhibitory factor (MIF) .
• Compounds with similar structures have been tested for their effects on various cancer cell lines, including A549 cells (lung cancer), showing reduced viability and proliferation rates.

Antimicrobial Properties

Triazoles are known for their antimicrobial properties. Research indicates that:

• Compounds containing triazole rings exhibit activity against a range of pathogens due to their interference with biosynthetic pathways critical for microbial survival .

The proposed mechanisms for the biological activity of triazole derivatives often include:

• Inhibition of Enzyme Activity : Many triazoles act as enzyme inhibitors, affecting pathways involved in cell growth and survival.
• Modulation of Signaling Pathways : These compounds can influence signaling cascades that regulate cell proliferation and apoptosis.

Research Findings and Case Studies

Study	Compound	Biological Activity	Findings
	Triazole Derivatives	Anticancer	Inhibited A549 cell proliferation via MIF inhibition.
	Triazole Compounds	Antimicrobial	Showed broad-spectrum activity against various pathogens.

Comparison with Similar Compounds

Table 1: Key Structural Variations in Analogous 1,2,4-Triazole Derivatives

Compound Name	R1 (Phenyl Substituent)	R2 (Triazole-5 Position)	Biological Activity	Reference ID
N-(3,4-dimethoxyphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	3,4-dimethoxy	Furan-2-yl	Anti-inflammatory, anti-exudative
N-(3,5-dimethoxyphenyl)-2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	3,5-dimethoxy	Thiophen-2-yl	Antimicrobial, antioxidant
N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	2,4-difluoro	Furan-2-yl	Not explicitly reported
VUAA-1 (N-(4-ethylphenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)	4-ethylphenyl	Pyridin-3-yl	Orco agonist (insect olfaction)
OLC-12 (2-{[4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-isopropylphenyl)acetamide)	4-isopropylphenyl	Pyridin-4-yl	Orco channel activator

Key Observations:

• R1 Substituent: Methoxy groups (3,4- or 3,5-) enhance polarity and solubility compared to hydrophobic groups like isopropyl (OLC-12) or ethyl (VUAA-1). Fluorine substituents (2,4-difluoro) may improve membrane permeability via lipophilicity.
• R2 Heterocycle: Furan and thiophene (electron-rich heterocycles) are associated with anti-inflammatory activity, while pyridine derivatives (VUAA-1, OLC-12) target insect olfactory receptors due to nitrogen-mediated interactions.

Pharmacological Activity

Table 2: Comparative Pharmacological Profiles

Compound	Anti-inflammatory (IC₅₀)	Antimicrobial (MIC, μg/mL)	Orco Agonism (EC₅₀)	Reference ID
Target Compound	12.5 μM (exudative model)	Not tested	Not reported
ZE-4b (Pyridin-2-yl analog)	Not tested	8–16 (E. coli, S. aureus)	Not applicable
VUAA-1	Not applicable	Not applicable	3.2 μM
KA3 (electron-withdrawing substituents)	Not tested	4–8 (broad-spectrum)	Not applicable

Key Findings:

• The target compound’s anti-exudative activity (IC₅₀ = 12.5 μM) is attributed to the 3,4-dimethoxyphenyl group, which may suppress prostaglandin synthesis.
• Pyridine-containing analogs (VUAA-1, OLC-12) lack anti-inflammatory effects but excel in activating insect Orco channels, highlighting substituent-driven target specificity.
• Antimicrobial potency correlates with electron-withdrawing groups (e.g., -NO₂, -Cl) on the phenyl ring, which are absent in the target compound.

Structure-Activity Relationships (SAR)

• Phenyl Ring Modifications:
  • Methoxy groups at 3,4-positions improve anti-inflammatory activity but reduce antimicrobial efficacy compared to halogenated analogs.
  • Bulky substituents (e.g., isopropyl in OLC-12) enhance Orco activation but may limit blood-brain barrier penetration.
• Triazole-5 Position:
  • Furan and thiophene enhance anti-exudative effects via hydrophobic interactions, while pyridine derivatives engage insect odorant receptors via Lewis acid-base interactions.
• Sulfanyl Linker:
  • The -S- bridge contributes to metabolic stability and conformational flexibility, critical for receptor binding.